Cas no 944902-75-4 (2-Bromo-6-chloroimidazo[1,2-b]pyridazine)

2-Bromo-6-chloroimidazo[1,2-b]pyridazine structure
944902-75-4 structure
Product Name:2-Bromo-6-chloroimidazo[1,2-b]pyridazine
CAS No:944902-75-4
MF:C6H3BrClN3
MW:232.465118646622
MDL:MFCD10698054
CID:1000993
PubChem ID:57345831
Update Time:2024-10-25

2-Bromo-6-chloroimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-chloroimidazo[1,2-b]pyridazine
    • 2-BROMO-6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE
    • 2-Bromo-6-chloroimidazo[1,2-b]pyridazine (ACI)
    • 944902-75-4
    • AKOS015920352
    • DA-26755
    • CS-0135323
    • SCHEMBL3357291
    • AS-76593
    • SY319948
    • DTXSID60720974
    • IEFGTBVANORJCW-UHFFFAOYSA-N
    • MFCD10698054
    • MDL： MFCD10698054
    • Inchi： 1S/C6H3BrClN3/c7-4-3-11-6(9-4)2-1-5(8)10-11/h1-3H
    • InChI Key： IEFGTBVANORJCW-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2N(C=C(N=2)Br)N=1

Computed Properties

  • Exact Mass: 230.91989g/mol
  • Monoisotopic Mass: 230.91989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 2.03

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2-Bromo-6-chloroimidazo[1,2-b]pyridazine Production Method

Production Method 1

944902-75-4 944902-75-4
Reaction Conditions
Reference
6-Cycloamino-2,3-dipyridinylimidazo[1,2-b]pyridazine derivatives, and their preparation and use in the treatment of prevention of disorders mediated by CK1 epsilon and/or CK1 delta
, France, , ,

Production Method 2

944902-75-4 944902-75-4
Reaction Conditions
Reference
Derivatives of 6-cycloamino-3-(pyridazin-4-yl)imidazo[1,2-b]pyridazine, their preparation, and their therapeutic application as inhibitors of casein kinase 1 epsilon and/or delta as well as modulators of circadian rhythm
, France, , ,

Production Method 3

24439-09-6 24439-09-6
944902-75-4 944902-75-4
1105714-53-1 1105714-53-1
Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Toluene ;  rt → 160 °C; 3 h, 160 °C
Reference
6-Cycloamino-2,3-dipyridinylimidazo[1,2-b]pyridazine derivatives, and their preparation and use in the treatment of prevention of disorders mediated by CK1 epsilon and/or CK1 delta
, World Intellectual Property Organization, , ,

Production Method 4

24439-09-6 24439-09-6
944902-75-4 944902-75-4
1105714-53-1 1105714-53-1
Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Toluene ;  3 h, 160 °C
Reference
Preparation of 6-cycloamino-3-(pyridazin-4-yl)imidazo[1,2-b]pyridazine derivatives for pharmaceutical use
, World Intellectual Property Organization, , ,

2-Bromo-6-chloroimidazo[1,2-b]pyridazine Raw materials

2-Bromo-6-chloroimidazo[1,2-b]pyridazine Preparation Products

2-Bromo-6-chloroimidazo[1,2-b]pyridazine Related Literature

944902-75-4 (2-Bromo-6-chloroimidazo[1,2-b]pyridazine) Related Products

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